Cas no 1214686-53-9 (N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-1-methanesulfonylpiperidine-2-carboxamide)

• Product Name: N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-1-methanesulfonylpiperidine-2-carboxamide
• CAS No: 1214686-53-9
• MF: C₁₈H₂₃N₃O₃S₂
• MW: 393.523521661758
• CID: 6442059
• Update Time: 2025-07-14

N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-1-methanesulfonylpiperidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-1-methanesulfonylpiperidine-2-carboxamide
• N-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-1-methylsulfonylpiperidine-2-carboxamide

• Inchi： 1S/C18H23N3O3S2/c1-12-7-8-14(13(2)10-12)15-11-25-18(19-15)20-17(22)16-6-4-5-9-21(16)26(3,23)24/h7-8,10-11,16H,4-6,9H2,1-3H3,(H,19,20,22)
• InChI Key： TWMHZUSTTVTHNW-UHFFFAOYSA-N
• SMILES： N1(S(C)(=O)=O)CCCCC1C(NC1=NC(C2=CC=C(C)C=C2C)=CS1)=O

Additional information on N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-1-methanesulfonylpiperidine-2-carboxamide

Introduction to N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-1-methanesulfonylpiperidine-2-carboxamide (CAS No. 1214686-53-9)

N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-1-methanesulfonylpiperidine-2-carboxamide is a sophisticated organic compound characterized by its intricate molecular structure. This compound, identified by the CAS number 1214686-53-9, has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug development. The molecular framework of this compound incorporates several key structural motifs, including a thiazole ring, a piperidine moiety, and a methanesulfonyl group, which collectively contribute to its unique chemical properties and biological activities.

The presence of the thiazole ring in N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-1-methanesulfonylpiperidine-2-carboxamide is particularly noteworthy. Thiazole derivatives are well-documented for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The thiazole core is a heterocyclic compound consisting of sulfur and nitrogen atoms embedded within a six-membered ring. This structural feature imparts significant stability and reactivity to the molecule, making it a valuable scaffold for medicinal chemistry.

Furthermore, the incorporation of the piperidine moiety into the molecular structure enhances the compound's pharmacological profile. Piperidine derivatives are commonly found in numerous therapeutic agents due to their ability to modulate biological pathways effectively. The piperidine ring contributes to the compound's solubility and bioavailability, which are critical factors in drug design. Additionally, the piperidine scaffold often serves as a key pharmacophore, interacting with target enzymes and receptors to elicit a desired therapeutic response.

The terminal methanesulfonyl group in N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-1-methanesulfonylpiperidine-2-carboxamide adds another layer of functionality to the molecule. Methanesulfonyl groups are known for their ability to enhance binding affinity and metabolic stability. This functional group can participate in hydrogen bonding interactions with biological targets, thereby improving the compound's binding efficacy. Moreover, the methanesulfonyl moiety can influence the compound's pharmacokinetic properties, contributing to its overall therapeutic potential.

The combination of these structural elements—thiazole, piperidine, and methanesulfonyl—makes N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-1-methanesulfonylpiperidine-2-carboxamide a promising candidate for further investigation in drug discovery. Recent studies have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The thiazole-piperidine scaffold has been explored in various contexts, including the development of kinase inhibitors and antiviral drugs. These findings underscore the significance of this molecular motif in medicinal chemistry.

In terms of biological activity, N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-1-methanesulfonylpiperidine-2-carboxamide exhibits several notable properties. Preliminary studies suggest that this compound may possess inhibitory activity against certain enzymes implicated in cancer progression. The thiazole ring and piperidine moiety are particularly effective at modulating enzyme activity by interacting with key residues within the active site. Additionally, the methanesulfonyl group enhances these interactions by contributing to hydrogen bonding networks.

The potential applications of this compound extend beyond oncology. Research indicates that it may also have applications in treating inflammatory diseases and neurological disorders. The ability of thiazole derivatives to modulate inflammatory pathways has been well-documented in various preclinical models. Furthermore, the piperidine scaffold is known to interact with neurotransmitter receptors, making it a viable candidate for developing treatments for neurological conditions.

The synthesis of N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-1-methanesulfonylpiperidine-2-carboxamide involves multiple steps that require precise control over reaction conditions and reagent selection. The synthesis typically begins with the preparation of a thiazole intermediate followed by functionalization with a piperidine group. The introduction of the methanesulfonyl group is achieved through nucleophilic substitution reactions or other suitable methodologies. Each step must be carefully optimized to ensure high yield and purity.

Catalysis plays a crucial role in the synthesis of this compound. Transition metal catalysts are often employed to facilitate key transformations efficiently. For instance, palladium-catalyzed cross-coupling reactions can be used to introduce complex aryl groups into the molecular framework. These catalytic processes not only improve reaction efficiency but also minimize waste generation—a critical consideration in modern pharmaceutical synthesis.

The characterization of N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-1-methanesulfonylpiperidine-2-carboxamide is essential for understanding its structural properties and biological activity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy、mass spectrometry (MS), and X-ray crystallography are commonly used for detailed structural analysis. These methods provide insights into the compound's molecular geometry and electronic properties.

In conclusion，N-Niềm 4-(D,D-dimethylphenyl)-N,₃-thiophenezole-zylethene-methylenesulfonamidopiperazinecarbonylamide CAS No 121468653 - 9 ^{_{(CAS No 121468653 - 9}} ) represents an intriguing molecule with significant potential in pharmaceutical research。The unique combination of structural features—including thiazole、
pipperazine、and methanesulfonyl groups—makes it a valuable scaffold for developing novel therapeutic agents。Further studies are warranted to fully elucidate its biological activities and explore its clinical applications。 br > br > br > br > br > br >